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Compound of Interest

Compound Name: LG100268

Cat. No.: B1675207

Application Notes and Protocols for LG100268

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of
LG100268, a potent and selective retinoid X receptor (RXR) agonist, intended for research
purposes.

Compound Information

Property Value Reference
Synonyms LG268, AGN 192620, CD3127  [1][2]
Molecular Formula C24H20NO2 [2]
Molecular Weight 363.49 g/mol

CAS Number 153559-76-3 [2]

Mechanism of Action

LG100268 is a selective agonist for Retinoid X Receptors (RXR-a, RXR-B, and RXR-y) with
high potency (ECso values of 4 nM, 3 nM, and 4 nM, respectively).[1] It displays over 1000-fold
selectivity for RXR over Retinoic Acid Receptors (RARs). LG100268 activates RXR
homodimers and can also form heterodimers with other nuclear receptors, such as Peroxisome
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Proliferator-Activated Receptor-gamma (PPARYy), to regulate gene transcription.[3] This
activation modulates various cellular processes, including cell proliferation, differentiation, and

apoptosis.[2][4]
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Caption: LG100268 signaling pathway.

Solubility Data

Itis crucial to use a freshly opened, anhydrous solvent, especially DMSO, as it is hygroscopic
and absorbed water can affect the solubility of the compound.[1] If precipitation occurs, gentle

warming and/or sonication can be used to aid dissolution.[1]

Solvent Maximum Concentration Reference
DMSO 50 mM (~18.17 mg/mL)

DMSO 20 mg/mL [2]

DMF 20 mg/mL [2]

Ethanol 1 mg/mL [2]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Use
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Caption: Workflow for in vitro stock solution preparation.
Protocol:
¢ Weighing the Compound: Accurately weigh the desired amount of LG100268 powder.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM or 50 mM).

» Dissolution: Vortex the solution until the compound is fully dissolved. If necessary, use an
ultrasonic bath to aid dissolution.[1]

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

» Storage: Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years.[1]

Table for Preparing a 10 mM Stock Solution in DMSO:

Mass of LG100268 Volume of DMSO to Add
1mg 275.11 pL
5mg 1.376 mL
10 mg 2.751 mL

Preparation of Working Solutions for In Vivo Use

For in vivo experiments, it is recommended to prepare fresh working solutions on the day of
use.[1]

Protocol 1: Formulation with PEG300 and Tween-80[1]
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This protocol yields a clear solution.

Prepare a stock solution of LG100268 in DMSO (e.g., 5.6 mg/mL).
e |n a sterile tube, add 100 pL of the DMSO stock solution.

e Add 400 pL of PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 and mix until the solution is homogeneous.

e Add 450 pL of saline to bring the final volume to 1 mL. The final solvent composition will be
10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

e The final concentration of LG100268 will be 0.56 mg/mL (1.54 mM).
Protocol 2: Formulation with Corn Oil[1]

This protocol also yields a clear solution.

Prepare a stock solution of LG100268 in DMSO (e.g., 5.6 mg/mL).

In a sterile tube, add 100 pL of the DMSO stock solution.

Add 900 pL of corn oil.

Mix thoroughly until a clear solution is obtained. The final solvent composition will be 10%
DMSO and 90% Corn Oil.

The final concentration of LG100268 will be > 0.56 mg/mL (= 1.54 mM).

Protocol 3: Formulation with SBE-3-CD[1]

This protocol results in a suspended solution suitable for oral and intraperitoneal injection.
e Prepare a stock solution of LG100268 in DMSO (e.g., 5.6 mg/mL).

e In a sterile tube, add 100 pL of the DMSO stock solution.

e Add 900 pL of a 20% SBE-[3-CD solution in saline.
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e Mix thoroughly. Use of an ultrasonic bath is recommended to ensure a uniform suspension.

e The final concentration of LG100268 will be 0.56 mg/mL (1.54 mM).

Storage and Stability

. Storage .
Solution Type Shelf Life Reference
Temperature
Refer to
Solid Powder -20°C manufacturer's
specifications
Stock Solution in
-20°C 1 year [1]
DMSO
Stock Solution in
-80°C 2 years [1]
DMSO
In Vivo Working
Prepared fresh Use on the same day [1]

Solution

Important Considerations:

e Hygroscopic Nature of DMSO: Always use newly opened, anhydrous DMSO for preparing
stock solutions.[1]

 Light Sensitivity: While not explicitly stated for LG100268, many retinoids are light-sensitive.
It is good practice to protect solutions from light by using amber vials or by wrapping vials in
foil.

o Avoid Repeated Freeze-Thaw Cycles: Aliquoting stock solutions into single-use volumes is
highly recommended to maintain compound integrity.

o Purity: Ensure the purity of the compound is 298% for reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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